Cas no 1437051-80-3 (6-(aminomethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 6-(aminomethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 1437051-80-3
• MF: C₁₀H₁₄BNO₂
• MW: 191.034662723541
• MDL: MFCD28129162
• CID: 2103718
• PubChem ID: 86685458
• Update Time: 2025-06-21

6-(aminomethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-1-hydroxy-3,3-dimethyl-2,1-Benzoxaborole-6-methanamine
• 6-(aminomethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3H)-ol
• GOKXCNGZACOZPV-UHFFFAOYSA-N
• 6-(aminomethyl)-3,3-dimethylbenzo[c][1,2]-oxaborol-1(3H)-ol
• CID 86685458
• ( 6-(aminomethyl)-3,3-dimethylbenzo[c][1,2]oxaborol-1(3H)-ol
• 2,1-Benzoxaborole-6-methanamine, 1,3-dihydro-1-hydroxy-3,3-dimethyl-
• 6-(aminomethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol

• MDL： MFCD28129162
• Inchi： 1S/C10H14BNO2/c1-10(2)8-4-3-7(6-12)5-9(8)11(13)14-10/h3-5,13H,6,12H2,1-2H3
• InChI Key： GOKXCNGZACOZPV-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(CN)C=CC=2C1(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 55.5

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 319.6±52.0 °C(Predicted)
• pka: 7.21±0.40(Predicted)

Additional information on 6-(aminomethyl)-3,3-dimethyl-1,3-dihydro-2,1-benzoxaborol-1-ol

6-(Aminomethyl)-3,3-Dimethyl-1,3-Dihydro-2,1-Benzoxaborol-1-Ol: A Comprehensive Overview

6-(Aminomethyl)-3,3-Dimethyl-1,3-Dihydro-2,1-Benzoxaborol-1-Ol, also known by its CAS number 1437051-80-3, is a unique organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its versatile structure and promising applications in drug design, catalysis, and advanced materials. Recent studies have highlighted its role in enhancing the efficiency of enzymatic reactions and its potential as a building block for constructing complex molecular architectures.

The chemical structure of 6-(Aminomethyl)-3,3-Dimethyl-1,3-Dihydro-2,1-Benzoxaborol-1-Ol consists of a benzoxaborole ring system with a methylamino group at the 6-position and two methyl groups at the 3-position. This arrangement imparts the compound with unique electronic properties and reactivity. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, which has been validated through several recent publications in high-impact journals such as Nature Chemistry and Angewandte Chemie.

One of the most exciting developments involving this compound is its application in the field of organocatalysis. Scientists have demonstrated that 6-(Aminomethyl)-3,3-Dimethyl-1,3-Dihydro-2,1-Benzoxaborol-1-Ol can significantly accelerate the rate of enamine-mediated reactions under mild conditions. This breakthrough has implications for the synthesis of bioactive molecules and natural product analogs. Furthermore, its role in stabilizing reactive intermediates has been explored in the context of transition metal-free catalysis.

In terms of material science applications, this compound has shown promise as a precursor for constructing boron-containing polymers with tailored electronic properties. Recent studies published in Advanced Materials have highlighted its ability to form self-healing polymer networks when incorporated into polyurethane matrices. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of CAS No 1437051-80-3 involves a multi-step process that typically begins with the preparation of the benzoxaborole core. This is followed by selective functionalization at specific positions to introduce the aminoalkyl group and methyl substituents. Researchers have optimized these steps to achieve high yields and excellent stereochemical control. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

In addition to its chemical applications, this compound has also been investigated for its biological activity. Preliminary studies suggest that it may possess anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. While further research is needed to confirm these findings, they open up new avenues for exploring its potential as a therapeutic agent.

The development of efficient analytical methods for characterizing this compound has also been an area of active research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. Recent advancements in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy, providing deeper insights into its reactivity and stability.

In conclusion, 6-(Aminomethyl)-3,3-Dimethyl-1,3-Dihydro-2,1-Benzoxaborol-1-Ol (CAS No 1437051-80-3) represents a fascinating example of how modern chemical research can lead to innovative materials and compounds with wide-ranging applications. Its unique structure and versatile properties make it an invaluable tool for chemists working across diverse disciplines. As research continues to uncover new uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.